Cas no 114430-14-7 (2-Propen-1-ol,3-(3-methoxyphenyl)-2-nitro-, acetate (ester) (9CI))
114430-14-7 structure
Product Name:2-Propen-1-ol,3-(3-methoxyphenyl)-2-nitro-, acetate (ester) (9CI)
CAS No:114430-14-7
MF:C12H13NO5
MW:251.235323667526
CID:189956
PubChem ID:6443287
Update Time:2025-04-19
2-Propen-1-ol,3-(3-methoxyphenyl)-2-nitro-, acetate (ester) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-ol,3-(3-methoxyphenyl)-2-nitro-, acetate (ester) (9CI)
- [(Z)-3-(3-methoxyphenyl)-2-nitroprop-2-enyl] acetate
- 2-Propen-1-ol, 3-(3-methoxyphenyl)-2-nitro-, acetate (ester)
- 114430-14-7
-
- Inchi: 1S/C12H13NO5/c1-9(14)18-8-11(13(15)16)6-10-4-3-5-12(7-10)17-2/h3-7H,8H2,1-2H3/b11-6-
- InChI Key: CFJYGVGKLVPQGO-WDZFZDKYSA-N
- SMILES: O(C(C)=O)C/C(=C/C1C=CC=C(C=1)OC)/[N+](=O)[O-]
Computed Properties
- Exact Mass: 251.07939
- Monoisotopic Mass: 251.079373
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.4
- XLogP3: 1.8
Experimental Properties
- Density: 1.234
- Boiling Point: 421.2°C at 760 mmHg
- Flash Point: 190.7°C
- Refractive Index: 1.559
- PSA: 78.67
2-Propen-1-ol,3-(3-methoxyphenyl)-2-nitro-, acetate (ester) (9CI) Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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